Cas no 2097922-90-0 (4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine)
4,6-Dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core linked to a substituted piperidine moiety via an ether bridge. The presence of a pyrrolidine-1-sulfonyl benzoyl group enhances its potential as a pharmacologically active scaffold, particularly in targeting enzyme inhibition or receptor modulation. Its molecular design combines steric and electronic effects, which may improve binding affinity and metabolic stability. The dimethylpyrimidine component contributes to lipophilicity, while the sulfonamide group offers polarity, balancing physicochemical properties for optimized bioavailability. This compound is of interest in medicinal chemistry for the development of novel therapeutic agents, particularly in areas requiring selective molecular interactions.
![4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine structure](https://www.kuujia.com/scimg/cas/2097922-90-0x500.png)
2097922-90-0 structure
Product name:4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
CAS No:2097922-90-0
MF:C22H28N4O4S
MW:444.547123908997
CID:5337973
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine Chemical and Physical Properties
Names and Identifiers
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- (3-((4,6-dimethylpyrimidin-2-yl)oxy)piperidin-1-yl)(4-(pyrrolidin-1-ylsulfonyl)phenyl)methanone
- [3-(4,6-dimethylpyrimidin-2-yl)oxypiperidin-1-yl]-(4-pyrrolidin-1-ylsulfonylphenyl)methanone
- 4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine
-
- Inchi: 1S/C22H28N4O4S/c1-16-14-17(2)24-22(23-16)30-19-6-5-11-25(15-19)21(27)18-7-9-20(10-8-18)31(28,29)26-12-3-4-13-26/h7-10,14,19H,3-6,11-13,15H2,1-2H3
- InChI Key: QTUFOCMOFGCKNT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)=O)(N1CCCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 704
- XLogP3: 2.7
- Topological Polar Surface Area: 101
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6480-3065-2mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-30mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-2μmol |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-15mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 15mg |
$89.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-50mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-40mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-3mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-10mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-10μmol |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6480-3065-100mg |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine |
2097922-90-0 | 100mg |
$248.0 | 2023-09-08 |
4,6-dimethyl-2-({1-[4-(pyrrolidine-1-sulfonyl)benzoyl]piperidin-3-yl}oxy)pyrimidine Related Literature
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Weichen Liu,Zhengping Zhang,Libin Zhang,Xing Wu,Junyan Dai,Guoping Mao,Yayi Wei RSC Adv., 2019,9, 3828-3837
-
Louis Porte RSC Adv., 2014,4, 64506-64513
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